3-Bromo-2-formylbenzoic acid

• IUPAC Name: 3-bromo-2-formylbenzoic acid
• InChI: InChI=1S/C8H5BrO3/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-4H,(H,11,12)
• InChI Key: VOVNLLRCBFAQGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)C=O)C(=O)O
• Molecular Formula: C8H5BrO3
• Molecular Weight: 229.03 g/mol

Description

“3-Bromo-2-formylbenzoic acid” is a chemical compound with the molecular formula C8H5BrO3 and a molecular weight of 229.03. It is a solid substance and is also known by its IUPAC name, 2-bromo-3-formylbenzoic acid.

Molecular Structure Analysis

The InChI code for “3-Bromo-2-formylbenzoic acid” is 1S/C8H5BrO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4H,(H,11,12). This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

“3-Bromo-2-formylbenzoic acid” is a solid substance. It is stored at ambient temperature.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : 3-Bromo-2-formylbenzoic acid is used in the synthesis of condensed heteroaromatic systems, particularly involving thiophene rings. These compounds are valuable in the development of various organic materials (Litvinov, Gol'dfarb, & Mortikov, 1979).

• Intermediate in Biologically Important Compounds : It serves as a key intermediate in the scale-up synthesis of biologically significant compounds. For instance, its derivatives are used in the efficient synthesis of 5-cyano-2-formylbenzoic acid, a crucial intermediate for many biological compounds (Seto et al., 2019).

• Pharmaceutical Chemistry : This chemical is instrumental in the synthesis of enantioenriched phthalide and isoindolinone derivatives, which are important in pharmaceutical chemistry (Niedek et al., 2016).

• Catalysis and Enzyme Engineering : Research shows that derivatives of 3-Bromo-2-formylbenzoic acid can be used to study the rate of reaction in enzyme engineering, particularly in the context of transketolase and aromatic aldehydes (Payongsri et al., 2012).

• Supramolecular Chemistry : The derivatives of 3-Bromo-2-formylbenzoic acid are used in the study of molecular recognition, contributing significantly to the field of supramolecular chemistry (Varughese & Pedireddi, 2006).

• Organic Synthesis : It's used in the synthesis of various organic compounds, including biaryl carboxylic acids, which are essential in the selective functionalization of C-H bonds (Pi et al., 2018).

• Environmental Microbiology : Research involving 3-Bromo-2-formylbenzoic acid derivatives has implications in environmental microbiology, particularly in the study of microbial degradation of halogenated organic compounds (Higson & Focht, 1990).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with “3-Bromo-2-formylbenzoic acid” are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and not ingesting the compound.